Cas no 4064-29-3 (Arabinitol,1,5-anhydro-, 3,4-dibenzoate, D- (8CI))

Arabinitol,1,5-anhydro-, 3,4-dibenzoate, D- (8CI) structure
4064-29-3 structure
Product Name:Arabinitol,1,5-anhydro-, 3,4-dibenzoate, D- (8CI)
CAS No:4064-29-3
MF:C19H18O6
MW:342.342626094818
CID:332782
PubChem ID:314433
Update Time:2025-04-19

Arabinitol,1,5-anhydro-, 3,4-dibenzoate, D- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Arabinitol,1,5-anhydro-, 3,4-dibenzoate, D- (8CI)
    • (4-benzoyloxy-5-hydroxyoxan-3-yl) benzoate
    • DTXSID50310803
    • NSC231891
    • 4064-29-3
    • NSC-231891
    • Inchi: 1S/C19H18O6/c20-15-11-23-12-16(24-18(21)13-7-3-1-4-8-13)17(15)25-19(22)14-9-5-2-6-10-14/h1-10,15-17,20H,11-12H2
    • InChI Key: HJWRVGIWNOHGQT-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(C1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O

Computed Properties

  • Exact Mass: 342.11
  • Monoisotopic Mass: 342.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 529.8°C at 760 mmHg
  • Flash Point: 191.1°C
  • Refractive Index: 1.605
  • PSA: 82.06000
  • LogP: 1.82870

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